BENGHE Foundational & Exploratory

Check Availability & Pricing

S-undecyl 6-bromohexanethioate CAS number
and supplier information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: S-undecyl 6-bromohexanethioate

Cat. No.: B15546792

Technical Guide: S-undecyl 6-
bromohexanethioate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of S-undecyl 6-
bromohexanethioate, a bifunctional molecule of interest in chemical biology and drug
development. Due to its structure, featuring a terminal bromide and a thioester linkage to a long
alkyl chain, this compound serves as a valuable linker and building block in the synthesis of
more complex molecules.

Chemical Identity and Properties

S-undecyl 6-bromohexanethioate is an aliphatic linker molecule containing a bromine atom,
a six-carbon spacer, and a thioester group connected to an eleven-carbon alkyl chain.[1] As of
the latest update, a specific CAS (Chemical Abstracts Service) registry number for S-undecyl
6-bromohexanethioate has not been identified in publicly available databases.

For reference and comparison, the properties of the analogous ester, undecyl 6-
bromohexanoate (CAS Number: 959040-06-3), are provided below.[2][3] It is important to note
that while the overall structure is similar, the substitution of the ester oxygen with a sulfur atom
in S-undecyl 6-bromohexanethioate will result in differences in reactivity, polarity, and bond
angles.
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Table 1: Physicochemical Properties of Undecyl 6-bromohexanoate (Ester Analog)

Property Value Source
CAS Number 959040-06-3 PubChem][2]
Molecular Formula C17H33Bro2 PubChem][2]
Molecular Weight 349.35 g/mol MedKoo[3]
Exact Mass 348.1664 g/mol MedKoo[3]
Boiling Point 382.0+25.0 °C (Predicted) UCHEM
Elemental Analysis C: 58.45; H: 9.52; Br: 22.87; O: MedKoo[3]
9.16
Synthesis

A definitive, published experimental protocol for the synthesis of S-undecyl 6-
bromohexanethioate is not readily available. However, based on general principles of
thioester synthesis, a plausible route involves the reaction of an activated form of 6-
bromohexanoic acid with undecanethiol. One common method for thioester formation is the
coupling of a carboxylic acid and a thiol using a dehydrating agent such as N,N'-
dicyclohexylcarbodiimide (DCC).

Proposed Experimental Protocol: Synthesis of S-
undecyl 6-bromohexanethioate

Materials:

6-bromohexanoic acid

Undecanethiol

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP) (catalyst)
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e Dichloromethane (DCM), anhydrous

» Sodium bicarbonate solution, saturated

e Brine

e Anhydrous magnesium sulfate or sodium sulfate
« Silica gel for column chromatography

o Hexanes and ethyl acetate for elution
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-
bromohexanoic acid (1.0 equivalent) in anhydrous dichloromethane.

e Add undecanethiol (1.0 equivalent) and a catalytic amount of DMAP (0.1 equivalents) to the
solution.

e Cool the mixture to 0 °C in an ice bath.

 In a separate flask, dissolve DCC (1.1 equivalents) in a minimal amount of anhydrous
dichloromethane.

» Slowly add the DCC solution to the reaction mixture dropwise over 15-20 minutes,
maintaining the temperature at 0 °C.

 After the addition is complete, allow the reaction to warm to room temperature and stir
overnight.

» Monitor the reaction progress by thin-layer chromatography (TLC).

o Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU)
precipitate. Wash the precipitate with a small amount of dichloromethane.

o Combine the filtrate and washings and transfer to a separatory funnel.
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» Wash the organic layer sequentially with saturated sodium bicarbonate solution, water, and
brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

» Purify the crude product by silica gel column chromatography using a gradient of hexanes
and ethyl acetate to yield the pure S-undecyl 6-bromohexanethioate.

Supplier Information

The following suppliers have been identified as listing S-undecyl 6-bromohexanethioate in
their product catalogs. It is recommended to contact them directly for availability and technical
specifications.

Table 2: Supplier Information

Supplier Website Notes
Lists the compound as an
MedChemExpress --INVALID-LINK-- ) o
aliphatic linker.[1][4]
) Listed as a related product in
BOC Sciences --INVALID-LINK-- ]
their catalog.
Visualizations
Synthesis Workflow

The following diagram illustrates the proposed synthetic workflow for S-undecyl 6-
bromohexanethioate.
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Caption: Proposed synthesis workflow for S-undecyl 6-bromohexanethioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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